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Introduction

Intracellular Sigma Peptide (ISP) is a synthetic peptide that has shown significant therapeutic

potential in various preclinical disease models. ISP functions as an inhibitor of the Protein

Tyrosine Phosphatase sigma (PTPσ), a receptor that is upregulated in response to tissue injury

and plays a crucial role in inhibiting axonal regeneration. By modulating PTPσ, ISP promotes

neural repair and functional recovery in models of central nervous system (CNS) injury and

other diseases characterized by inhibitory scarring.[1][2][3] This document provides detailed

application notes and protocols for the use of ISP in various disease models, targeted at

researchers, scientists, and drug development professionals.

Mechanism of Action
ISP is a cell-permeable peptide designed to mimic the intracellular wedge domain of PTPσ.[4] It

penetrates cell membranes and binds to PTPσ, thereby relieving the inhibitory effects of

chondroitin sulfate proteoglycans (CSPGs) on axonal growth.[4][5] This action promotes axonal

sprouting and regeneration, leading to functional recovery.[3][6] The signaling pathway involves

the restoration of extracellular signal-regulated kinase 1/2 (ERK1/2) phosphorylation, which is

typically decreased in the presence of CSPGs.[4]
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ISP signaling pathway in overcoming CSPG-mediated inhibition.

Application in Disease Models
Spinal Cord Injury (SCI)
ISP has been extensively studied in rodent models of SCI, demonstrating unprecedented

functional recovery.[2][3]

Quantitative Data Summary
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Animal
Model

Injury Type
ISP Dose &
Administrat
ion

Treatment
Duration

Key
Findings

Reference

Rat

Severe

Contusive

SCI

11 µ g/day ,

daily

subcutaneou

s injections

7 weeks

80% of

animals

regained

ability to

urinate and/or

move.

[2][3]

Rat
C6 Ventral

Root Crush

11 µ g/day ,

subcutaneou

s injection

near injury

site

21 days

Increased

motoneuron

survival and

number of

regenerated

axons.

[7][8]

Experimental Protocol: Spinal Cord Injury Model in Rats

Animal Model: Adult female rats are subjected to a moderate thoracic (T10) contusion injury

using a standard impactor device.

ISP Preparation: ISP is dissolved in a vehicle of 5% DMSO in saline.

Administration: A daily subcutaneous injection of ISP (11 µ g/day ) is administered, starting

24 hours post-injury.[8]

Functional Assessment:

Locomotor Function: Assessed weekly using the Basso, Beattie, Bresnahan (BBB)

locomotor rating scale.

Bladder Function: Monitored by measuring residual urine volume.

Histological Analysis: At the end of the treatment period, spinal cord tissue is harvested for

immunohistochemical analysis of axonal sprouting (e.g., staining for serotonin) and glial

scarring.
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Experimental workflow for ISP application in a rat SCI model.

Multiple Sclerosis (MS)
ISP has shown promise in promoting remyelination in mouse models of MS.[1]

Quantitative Data Summary
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Animal Model
Demyelination
Model

ISP Treatment Key Findings Reference

Mouse

Lysolecithin

(LPC)-induced

demyelination of

the optic chiasm

Not specified

Increased

generation of

oligodendrocytes

and

remyelination of

axons.

[1]

Experimental Protocol: Demyelination Model in Mice

Animal Model: Demyelination is induced in the optic chiasm of adult mice via stereotactic

injection of lysolecithin (LPC).

ISP Administration: Systemic administration of ISP (dose and frequency to be optimized

based on the specific study design).

Functional Assessment: Visual evoked potentials (VEPs) can be recorded to assess the

functional integrity of the optic pathway.

Histological Analysis: Optic nerve and chiasm are sectioned and stained to evaluate the

extent of demyelination and remyelination (e.g., using Luxol Fast Blue stain for myelin and

immunostaining for oligodendrocyte markers).

Myocardial Infarction (Heart Attack)
ISP has been shown to promote the regeneration of cardiac nerves after a heart attack in

animal models, which can help prevent dangerous arrhythmias.[9]

Quantitative Data Summary
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Animal Model Injury Model ISP Treatment Key Findings Reference

Mouse
Myocardial

Infarction

Systemic

administration

100% success in

regenerating

cardiac nerves

into the scar

tissue and

preventing

arrhythmias.

[9]

Experimental Protocol: Myocardial Infarction Model in Mice

Animal Model: Myocardial infarction is induced by permanent ligation of the left anterior

descending (LAD) coronary artery.

ISP Administration: ISP is administered systemically, with treatment initiated several days

post-infarction.[9]

Functional Assessment:

Cardiac Function: Assessed by echocardiography to measure parameters like ejection

fraction.

Arrhythmia Susceptibility: Evaluated by programmed electrical stimulation.

Histological Analysis: Heart tissue is harvested to assess sympathetic nerve density within

and around the infarct scar using tyrosine hydroxylase (TH) immunohistochemistry.

Alternative Considerations: LIN28 and CD28
Inhibitors
While "ISP-I-28" appears to be a misnomer for Intracellular Sigma Peptide, it is possible the

query intended to refer to inhibitors of LIN28 or CD28.

LIN28 Inhibitors in Disease Models
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LIN28 is an RNA-binding protein implicated in development and cancer.[10] Small molecule

inhibitors of the LIN28/let-7 pathway are being investigated as potential cancer therapeutics.

[11][12][13]

Quantitative Data Summary

Disease Model Inhibitor Effect Reference

Non-alcoholic fatty

liver disease (mouse

model)

C1632 (50 mg/kg, i.p.)
Protected against lipid

accumulation.
[14]

Cancer cell lines

(22Rv1, Huh7)

N-methyl-N-[3-(3-

methyl[1][2]

[15]triazolo[4,3-

b]pyridazin-6-

yl)phenyl]acetamide

Reduced tumor-

sphere formation.
[13]

CD28 Inhibitors in Disease Models
CD28 is a key co-stimulatory molecule for T-cell activation, making it a target for autoimmune

diseases and transplantation.[16][17]

Quantitative Data Summary

Disease Model Inhibitor Effect Reference

Animal models of

autoimmunity

(diabetes, lupus,

encephalomyelitis)

CTLA-4 Ig or anti-B7-

1 antibody

Prevented disease

onset and improved

outcomes.

[16]

Tumor-PBMC and

mucosal-PBMC co-

culture

22VS (small molecule)
Suppressed T cell

activation markers.
[18]
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Intracellular Sigma Peptide (ISP) demonstrates significant therapeutic potential across a range

of disease models, particularly in promoting neural repair. The provided protocols offer a

foundation for researchers to explore the applications of ISP. Additionally, the brief overview of

LIN28 and CD28 inhibitors provides context for alternative interpretations of the initial query.

Further research and development of these compounds hold promise for novel therapeutic

strategies in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. multiplesclerosisnewstoday.com [multiplesclerosisnewstoday.com]

2. Compound shows 'extraordinary' promise in restoring muscle function after spinal cord
injury | Fox News [foxnews.com]

3. Peptide Shows Great Promise for Treating Spinal Cord Injury | School of Medicine |
School of Medicine | Case Western Reserve University [case.edu]

4. Modulation of the proteoglycan receptor PTPσ promotes recovery after spinal cord injury -
PMC [pmc.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. Inhibition of CSPG receptor PTPσ promotes migration of newly born neuroblasts, axonal
sprouting, and recovery from stroke - PMC [pmc.ncbi.nlm.nih.gov]

7. ISP and PAP4 peptides promote motor functional recovery after peripheral nerve injury -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Novel peptide shows promise in penetrating heart attack scar tissue to regenerate cardiac
nerves and avert dangerous arrhythmias | CWRU Newsroom | Case Western Reserve
University [case.edu]

10. How does Lin28 let-7 control development and disease? - PMC [pmc.ncbi.nlm.nih.gov]

11. mdpi.com [mdpi.com]

12. aacrjournals.org [aacrjournals.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b10830539?utm_src=pdf-custom-synthesis#bc-rfq
https://multiplesclerosisnewstoday.com/news-posts/2019/07/10/nervgen-pharmas-multiple-sclerosis-development-program-targeting-nerve-remylenation-supported-by-publication-of-independent-peer-reviewed-paper/
https://www.foxnews.com/health/compound-shows-extraordinary-promise-in-restoring-muscle-function-after-spinal-cord-injury
https://www.foxnews.com/health/compound-shows-extraordinary-promise-in-restoring-muscle-function-after-spinal-cord-injury
https://case.edu/medicine/about/newsroom/our-latest-news/peptide-shows-great-promise-treating-spinal-cord-injury
https://case.edu/medicine/about/newsroom/our-latest-news/peptide-shows-great-promise-treating-spinal-cord-injury
https://pmc.ncbi.nlm.nih.gov/articles/PMC4336236/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4336236/
https://www.medchemexpress.com/ptp%CF%83-inhibitor-isp.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9677607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9677607/
https://pubmed.ncbi.nlm.nih.gov/33433490/
https://pubmed.ncbi.nlm.nih.gov/33433490/
https://www.researchgate.net/publication/348341318_ISP_and_PAP4_peptides_promote_motor_functional_recovery_after_peripheral_nerve_injury
https://case.edu/news/novel-peptide-shows-promise-penetrating-heart-attack-scar-tissue-regenerate-cardiac-nerves-and-avert-dangerous-arrhythmias
https://case.edu/news/novel-peptide-shows-promise-penetrating-heart-attack-scar-tissue-regenerate-cardiac-nerves-and-avert-dangerous-arrhythmias
https://case.edu/news/novel-peptide-shows-promise-penetrating-heart-attack-scar-tissue-regenerate-cardiac-nerves-and-avert-dangerous-arrhythmias
https://pmc.ncbi.nlm.nih.gov/articles/PMC3432650/
https://www.mdpi.com/2072-6694/14/22/5687
https://aacrjournals.org/cancerres/article/84/6_Supplement/1815/739616/Abstract-1815-Optimization-of-Lin28-inhibitors-A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. A Small-Molecule Inhibitor of Lin28 - PubMed [pubmed.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. Peptide Shows Great Promise for Treating Spinal Cord Injury | CWRU Newsroom | Case
Western Reserve University [case.edu]

16. Control of Immune Responses via CD28 and CTLA-4: R&D Systems [rndsystems.com]

17. What are CD28 inhibitors and how do they work? [synapse.patsnap.com]

18. Small Molecule-Based Blockade of CD28 Suppresses T Cell Costimulation Across
Cellular and Mucosal Co-culture Models - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application of Intracellular Sigma Peptide (ISP) in
Disease Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830539/docs#application-of-intracellular-sigma-
peptide-isp-in-disease-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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